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Compound of Interest

Compound Name:
N-Boc-1-amino-1-

cyclopentanemethanol

Cat. No.: B067021 Get Quote

Technical Guide to the Safety of N-Boc-1-amino-
1-cyclopentanemethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety information for N-
Boc-1-amino-1-cyclopentanemethanol (CAS No: 168540-07-6), also known as tert-butyl (1-

(hydroxymethyl)cyclopentyl)carbamate. The information is compiled from various chemical

supplier databases and safety data sheets of structurally related compounds. It is intended to

guide laboratory personnel in the safe handling and use of this compound.

Chemical and Physical Properties
N-Boc-1-amino-1-cyclopentanemethanol is a Boc-protected amino alcohol, a common

building block in organic synthesis. The following table summarizes its key physical and

chemical properties.
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Property Value

Molecular Formula C₁₁H₂₁NO₃

Molar Mass 215.29 g/mol

Appearance Off-white solid

Melting Point 108-112 °C[1]

Boiling Point (Predicted) 329.5 ± 11.0 °C[1]

Density (Predicted) 1.07 ± 0.1 g/cm³[1]

Flash Point (Predicted) 153.1 °C[1]

Vapor Pressure (Predicted) 1.31E-05 mmHg at 25°C[1]

Solubility
Insoluble in water; soluble in organic solvents

like dimethylformamide and dichloromethane.[1]

Hazard Identification and Classification
Based on available information, N-Boc-1-amino-1-cyclopentanemethanol is classified as an

irritant. The GHS hazard classifications for this chemical and structurally similar compounds are

summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

GHS Pictogram:

GHS07 Exclamation Mark

Signal Word: Warning
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.
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First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

The following diagram outlines the general first-aid workflow for exposure to N-Boc-1-amino-1-
cyclopentanemethanol.
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Exposure Event Initial Assessment

First-Aid Actions

Medical Attention

Exposure Occurs Assess Route of Exposure

Inhalation:
Move to fresh airInhalation

Skin Contact:
Wash with soap and waterSkin

Eye Contact:
Flush with water for 15 min

Eye

Ingestion:
Rinse mouth, do not induce vomiting

Ingestion

Seek Medical Attention

if symptoms persist

if irritation persists

immediately

Click to download full resolution via product page

First-Aid Decision Workflow

Toxicological Information
Detailed toxicological studies for N-Boc-1-amino-1-cyclopentanemethanol are not readily

available in the public domain. The toxicological properties have not been fully investigated.

The GHS classification is based on the expected properties of a compound of this chemical

class. The primary hazards are irritation to the skin, eyes, and respiratory system. No

quantitative data on acute toxicity (e.g., LD50, LC50) has been found in the reviewed sources.

Experimental Protocols
Specific experimental protocols for the determination of the safety data of N-Boc-1-amino-1-
cyclopentanemethanol were not available in the searched literature. The hazard

classifications are likely derived from computational models or data from structurally analogous

compounds.
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Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to dispose of this material as hazardous waste. Avoid release to

the environment.

Disclaimer
The information provided in this document is intended for guidance only and is based on the

currently available data. It is the responsibility of the user to conduct a thorough risk

assessment before handling this chemical. This document does not constitute a formal Safety

Data Sheet (SDS) from a manufacturer. Always refer to the specific SDS provided by the

supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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